Cas no 16974-53-1 (Androstane, piperidinium deriv.)

Androstane, piperidinium deriv. structure
16974-53-1 structure
Product Name:Androstane, piperidinium deriv.
CAS No:16974-53-1
MF:C35H60N2O4
MW:572.861910820007
CID:122016
PubChem ID:441289
Update Time:2025-04-18

Androstane, piperidinium deriv. Chemical and Physical Properties

Names and Identifiers

    • Androstane, piperidinium deriv.
    • Piperidinium, 1,1'-[(2b,3a,5a,16b,17b)-3,17-bis(acetyloxy)androstane-2,16-diyl]bis[1-methyl- (9CI)
    • GVEAYVLWDAFXET-XGHATYIMSA-N
    • NCGC00023037-03
    • DB01337
    • Prestwick3_001034
    • PANCURONIUM [VANDF]
    • CCG-204969
    • PANCURONIUM [WHO-DD]
    • 1,1'-(3,17-Bis(acetyloxy)androstane-2,16-diyl)bis(1-methylpiperidinium)
    • DTXCID5028378
    • Lopac0_000887
    • NSC293162
    • AB00384328-09
    • SCHEMBL13790650
    • Pancuronium cation
    • pancuronium (cation)
    • AB00384328-10
    • J76UF062FS
    • GTPL4001
    • 1-[(1S,2S,4S,5S,7S,10R,11S,13S,14R,15S)-5,14-bis(acetyloxy)-2,15-dimethyl-13-(1-methylpiperidin-1-ium-1-yl)tetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadecan-4-yl]-1-methylpiperidin-1-ium
    • AB00384328
    • 1,1'-(3.ALPHA.,17.BETA.-DIHYDROXY-5.ALPHA.-ANDROSTAN-2.BETA.,16.BETA.-YLENE)BIS(1-METHYLPIPERIDINIUM) DIACETATE
    • Poncuronium bromide
    • BSPBio_001247
    • Piperidinium, 1,1'-((2beta,3alpha,5alpha,16beta,17beta)-3,17-bis(acetyloxy)androstane-2,16-diyl)bis(1-methyl-)
    • NCGC00023037-04
    • Piperidinium, 1,1'-[(2.beta.,3.alpha.,5.alpha.,16.beta.,17.beta.)-3,17-bis(acetyloxy)androstane-2,16-diyl]bis[1-methyl-, dibromide
    • Q424297
    • Prestwick0_001034
    • SPBio_003098
    • 1-[(1S,2S,4S,5S,7S,10R,11S,13S,14R,15S)-5,14-bis(acetyloxy)-2,15-dimethyl-4-(1-methylpiperidin-1-ium-1-yl)tetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadecan-13-yl]-1-methylpiperidin-1-ium
    • VECURONIUM BROMIDE IMPURITY B [EP IMPURITY]
    • PIPERIDINIUM, 1,1'-((2.BETA.,3.ALPHA.,5.ALPHA.,16.BETA.,17.BETA.)-3,17-BIS(ACETYLOXY)ANDROSTANE-2,16-DIYL)BIS(1-METHYL-
    • AB00384328_11
    • NCGC00023037-09
    • NA 97
    • pancuronium
    • 3alpha,17beta-diacetoxy-2beta,16beta-bis(1-methylpiperidinium-1-yl)-5alpha-androstane
    • NCGC00023037-14
    • NS00003523
    • HMS2089M07
    • NCGC00023037-05
    • Prestwick2_001034
    • DTXSID7048405
    • CHEMBL185073
    • [(2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-17-acetoxy-10,13-dimethyl-2,16-bis(1-methylpiperidin-1-ium-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
    • 1,1'-(3alpha,17beta-DIHYDROXY-5alpha-ANDROSTAN-2beta,16beta-YLENE)BIS(1-METHYLPIPERIDINIUM) DIACETATE
    • CHEBI:7907
    • C07551
    • Piperidinium, 1,1'-((2Beta,3alpha,5alpha,16beta,17beta)-3,17-bis(acetyloxy)androstane-2,16-diyl)bis(1-methyl)-
    • PIPERIDINIUM, 1,1'-((2beta,3alpha,5alpha,16beta,17beta)-3,17-BIS(ACETYLOXY)ANDROSTANE-2,16-DIYL)BIS(1-METHYL-
    • Prestwick1_001034
    • 15500-66-0
    • [(2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-17-acetyloxy-10,13-dimethyl-2,16-bis(1-methylpiperidin-1-ium-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
    • Pancuronium dibromide
    • 16974-53-1
    • UNII-J76UF062FS
    • BPBio1_001372
    • Pavulon
    • Bromide, Pancuronium
    • BRD-K50817623-303-05-7
    • Inchi: 1S/C35H60N2O4/c1-24(38)40-32-21-26-13-14-27-28(35(26,4)23-31(32)37(6)19-11-8-12-20-37)15-16-34(3)29(27)22-30(33(34)41-25(2)39)36(5)17-9-7-10-18-36/h26-33H,7-23H2,1-6H3/q+2/t26-,27+,28-,29-,30-,31-,32-,33-,34-,35-/m0/s1
    • InChI Key: GVEAYVLWDAFXET-XGHATYIMSA-N
    • SMILES: O(C(C)=O)[C@H]1[C@H](C[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)C[C@@H]([C@H](C[C@@H]3CC[C@@H]21)OC(C)=O)[N+]1(C)CCCCC1)[N+]1(C)CCCCC1

Computed Properties

  • Exact Mass: 86.09706
  • Monoisotopic Mass: 572.45530840g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 6
  • Complexity: 1000
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 16.61
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